Cas no 2172089-18-6 (3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine)

• Product Name: 3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine
• CAS No: 2172089-18-6
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6362208
• PubChem ID: 165600421
• Update Time: 2025-05-25

3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine
• 2172089-18-6
• EN300-1642300

• Inchi： InChI=1S/C12H25NO/c1-11(2,3)7-6-10-12(4,5)14-9-8-13-10/h10,13H,6-9H2,1-5H3
• InChI Key： MXJKIYWKVCZJMF-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine

Research Briefing on 3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine (CAS: 2172089-18-6) in Chemical Biology and Pharmaceutical Applications

The compound 3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine (CAS: 2172089-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine as a key intermediate in the synthesis of novel bioactive molecules. Its morpholine core, combined with the branched alkyl substituents, imparts distinct physicochemical properties that enhance its bioavailability and metabolic stability. Researchers have explored its utility in modulating enzyme activity, particularly in the context of neurodegenerative diseases and metabolic disorders.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a selective inhibitor of monoamine oxidase B (MAO-B), a target implicated in Parkinson's disease. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the enzyme's active site. These findings suggest potential applications in developing next-generation MAO-B inhibitors with improved safety profiles.

In addition to its neurological applications, 3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine has shown promise in oncology research. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its role in enhancing the cytotoxicity of certain chemotherapeutic agents by modulating P-glycoprotein (P-gp) efflux activity. This synergistic effect could address multidrug resistance in cancer treatment, though further in vivo validation is required.

The synthesis of this compound has also been optimized in recent work. A scalable route involving reductive amination and cyclization steps was described in Organic Process Research & Development (2023), achieving a 78% overall yield with high purity (>99%). This advancement is critical for large-scale production and future clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its half-life and tissue distribution, require further characterization. Additionally, toxicological assessments are underway to evaluate its safety profile in animal models. These studies will be pivotal in determining its viability as a clinical candidate.

In conclusion, 3-(3,3-dimethylbutyl)-2,2-dimethylmorpholine represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to expand its applications and address existing limitations, positioning it as a noteworthy candidate in drug discovery pipelines. Future directions include structural derivatization to optimize activity and the exploration of combination therapies.